![molecular formula C9H13NO B8678985 2-(Isocyanatomethyl)bicyclo[2.2.1]heptane CAS No. 14370-51-5](/img/structure/B8678985.png)
2-(Isocyanatomethyl)bicyclo[2.2.1]heptane
Cat. No. B8678985
M. Wt: 151.21 g/mol
InChI Key: XFYBHCVFEYLVFC-UHFFFAOYSA-N
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Patent
US04349552
Procedure details
The reaction of 2-norbornylacetic acid and diphenylphosphoryl azide in a solution of triethylamine and benzene provided a solution comprising 2-norbornylmethyl isocyanate (I.R.: 2270 cm-1), which was reacted with 5-fluorouracil to provide 1-[N-(2-norbornylmethyl)carbamoyl]-5-fluorouracil substantially in the similar method to that of Example 1.
Identifiers
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REACTION_CXSMILES
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[C:1]12(CC(O)=O)[CH2:7][CH:4]([CH2:5][CH2:6]1)[CH2:3][CH2:2]2.C1(P(N=[N+]=[N-])(C2C=CC=CC=2)=[O:19])C=CC=CC=1.[CH2:29]([N:31]([CH2:34]C)CC)C>C1C=CC=CC=1>[CH:1]12[CH2:7][CH:4]([CH2:3][CH2:2]1)[CH2:5][CH:6]2[CH2:29][N:31]=[C:34]=[O:19]
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reactant
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Smiles
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C12(CCC(CC1)C2)CC(=O)O
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0 (± 1) mol
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reactant
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C1(=CC=CC=C1)P(=O)(C1=CC=CC=C1)N=[N+]=[N-]
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0 (± 1) mol
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reactant
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C(C)N(CC)CC
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solvent
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C12C(CC(CC1)C2)CN=C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
